Ethyl 2-[({[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetyl)amino]-4,5-dimethyl-3-thiophenecarboxylate

• Molecular Formula: C20H18F3N3O4S2
• Molecular Weight: 485.5 g/mol
• IUPAC Name: ethyl 2-[[2-[4-(furan-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetyl]amino]-4,5-dimethylthiophene-3-carboxylate
• InChI: InChI=1S/C20H18F3N3O4S2/c1-4-29-18(28)16-10(2)11(3)32-17(16)26-15(27)9-31-19-24-12(13-6-5-7-30-13)8-14(25-19)20(21,22)23/h5-8H,4,9H2,1-3H3,(H,26,27)
• InChI Key: UDGIBRKECZVZHW-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC(=C1C)C)NC(=O)CSC2=NC(=CC(=N2)C(F)(F)F)C3=CC=CO3

Description

Ethyl 2-[({[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetyl)amino]-4,5-dimethyl-3-thiophenecarboxylate is a chemical compound used in scientific research. It is a member of the class of pyrimidine sulfanylacetamides and is known for its potential use in treating various diseases.

Mechanism of Action

The mechanism of action of Ethyl 2-[({[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetyl)amino]-4,5-dimethyl-3-thiophenecarboxylate is not fully understood. It is believed to work by inhibiting certain enzymes and signaling pathways involved in disease progression.
Biochemical and Physiological Effects:
Ethyl 2-[({[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetyl)amino]-4,5-dimethyl-3-thiophenecarboxylate has been shown to have various biochemical and physiological effects. It has been found to reduce inflammation, oxidative stress, and cell proliferation. It also has the potential to enhance cognitive function and improve glucose metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 2-[({[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetyl)amino]-4,5-dimethyl-3-thiophenecarboxylate in lab experiments is its potential therapeutic benefits in treating various diseases. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to fully evaluate its potential use in treating diseases.

Future Directions

Future research on Ethyl 2-[({[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetyl)amino]-4,5-dimethyl-3-thiophenecarboxylate could focus on further elucidating its mechanism of action, as well as evaluating its potential use in treating specific diseases. Additionally, research could explore the development of analogs or derivatives of the compound for improved therapeutic efficacy.

Synthesis Methods

The synthesis of Ethyl 2-[({[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetyl)amino]-4,5-dimethyl-3-thiophenecarboxylate involves the reaction of 2-(furan-2-yl)-4,6-bis(trifluoromethyl)pyrimidine-5-thiol with ethyl 2-bromo-4,5-dimethyl-3-thiophenecarboxylate, followed by the addition of N-(2-aminoethyl)acetamide.

Scientific Research Applications

Ethyl 2-[({[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetyl)amino]-4,5-dimethyl-3-thiophenecarboxylate has been studied for its potential use in treating various diseases, including cancer, Alzheimer's disease, and diabetes. It has been shown to have anti-inflammatory, antioxidant, and anti-tumor properties.